Cas no 36646-37-4 (4-(5-pyridin-4-yl-1H-1,2,4-triazol-3-yl)pyrimidine)

• Product Name: 4-(5-pyridin-4-yl-1H-1,2,4-triazol-3-yl)pyrimidine
• CAS No: 36646-37-4
• MF: C₁₁H₈N₆
• MW: 224.221420288086
• CID: 1477877
• PubChem ID: 20285785
• Update Time: 2025-04-21

4-(5-pyridin-4-yl-1H-1,2,4-triazol-3-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-pyridin-4-yl-1H-1,2,4-triazol-3-yl)pyrimidine
• 4-[5-(Pyridin-4-yl)-1H-1,2,4-triazol-3-yl]pyrimidine
• pyrimidine, 4-[5-(4-pyridinyl)-1H-1,2,4-triazol-3-yl]-
• LogP
• 4-(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)pyrimidine
• 4-[3-(4-pyridinyl)-1H-1,2,4-triazol-5-yl]Pyrimidine
• 4-(5-(Pyridin-4-yl)-1H-1,2,4-triazol-3-yl)pyrimidine
• SCHEMBL11312867
• 3-(4-Pyrimidinyl)-5-(4-pyridyl)-1,2,4-triazole
• DA-21606
• 36646-37-4
• Pyrimidine, 4-(5-(4-pyridinyl)-1H-1,2,4-triazol-3-yl)-
• DTXSID50190107

• Inchi： 1S/C11H8N6/c1-4-12-5-2-8(1)10-15-11(17-16-10)9-3-6-13-7-14-9/h1-7H,(H,15,16,17)
• InChI Key： XKHCMIIHHYEMJN-UHFFFAOYSA-N
• SMILES： N1C(C2C=CN=CN=2)=NC(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 224.08124
• Monoisotopic Mass: 224.08104428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• PSA: 80.24